Cas no 832725-90-3 (Benzoic acid, 5-bromo-2-[(4-hydroxyphenyl)thio]-, phenyl ester)

• Product Name: Benzoic acid, 5-bromo-2-[(4-hydroxyphenyl)thio]-, phenyl ester
• CAS No: 832725-90-3
• MF: C₁₉H₁₃BrO₃S
• MW: 401.273723363876
• CID: 674256
• PubChem ID: 71415841
• Update Time: 2025-04-19

Benzoic acid, 5-bromo-2-[(4-hydroxyphenyl)thio]-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-[(4-hydroxyphenyl)thio]-, phenyl ester
• phenyl 5-bromo-2-(4-hydroxyphenyl)sulfanylbenzoate
• DTXSID80835251
• 832725-90-3
• Phenyl 5-bromo-2-[(4-hydroxyphenyl)sulfanyl]benzoate

• Inchi： 1S/C19H13BrO3S/c20-13-6-11-18(24-16-9-7-14(21)8-10-16)17(12-13)19(22)23-15-4-2-1-3-5-15/h1-12,21H
• InChI Key： OPTKRVCQLKFTGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC2C=CC=CC=2)=C1)SC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 399.97688g/mol
• Monoisotopic Mass: 399.97688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 71.8Ų